Cas no 2350791-36-3 ((2R)-1-(tert-butoxy)butan-2-amine)

• Product Name: (2R)-1-(tert-butoxy)butan-2-amine
• CAS No: 2350791-36-3
• MF: C₈H₁₉NO
• MW: 145.242562532425
• CID: 5928754
• PubChem ID: 140550893
• Update Time: 2025-05-19

(2R)-1-(tert-butoxy)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(tert-butoxy)butan-2-amine
• 2350791-36-3
• EN300-6930867

• Inchi： 1S/C8H19NO/c1-5-7(9)6-10-8(2,3)4/h7H,5-6,9H2,1-4H3/t7-/m1/s1
• InChI Key： SOGNOAPUCOHVMJ-SSDOTTSWSA-N
• SMILES： O(C[C@@H](CC)N)C(C)(C)C

Computed Properties

• Exact Mass: 145.146664230g/mol
• Monoisotopic Mass: 145.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 85.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 35.2Ų

Additional information on (2R)-1-(tert-butoxy)butan-2-amine

(2R)-1-(tert-butoxy)butan-2-amine (CAS No. 2350791-36-3): An Overview of Its Properties, Applications, and Recent Research

(2R)-1-(tert-butoxy)butan-2-amine, with the CAS number 2350791-36-3, is a chiral amine compound that has gained significant attention in recent years due to its unique properties and potential applications in various fields, particularly in pharmaceutical and chemical research. This compound is characterized by its tert-butoxy group and the presence of a chiral center at the second carbon atom, which imparts it with specific stereochemical properties.

The molecular formula of (2R)-1-(tert-butoxy)butan-2-amine is C₈H₁₉NO, and its molecular weight is approximately 141.24 g/mol. The compound is a colorless liquid at room temperature and has a boiling point of around 100°C under reduced pressure. Its solubility in water is limited, but it dissolves well in organic solvents such as ethanol, methanol, and dichloromethane.

One of the key features of (2R)-1-(tert-butoxy)butan-2-amine is its chirality, which makes it an important building block in the synthesis of chiral molecules. Chiral compounds are essential in pharmaceuticals because they can exhibit different biological activities depending on their enantiomeric form. The ability to selectively synthesize and isolate specific enantiomers is crucial for developing safe and effective drugs.

In the context of pharmaceutical research, (2R)-1-(tert-butoxy)butan-2-amine has been explored as an intermediate in the synthesis of various bioactive compounds. For instance, it has been used in the preparation of chiral ligands for asymmetric catalysis, which is a critical process in the production of enantiomerically pure drugs. Asymmetric catalysis allows for the efficient synthesis of complex molecules with high enantioselectivity, reducing the need for costly and time-consuming separation processes.

Recent studies have also highlighted the potential of (2R)-1-(tert-butoxy)butan-2-amine in the development of novel therapeutic agents. For example, a study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of a new class of antiviral agents. These agents showed promising activity against several viral strains, including influenza and herpes simplex virus (HSV). The chiral nature of (2R)-1-(tert-butoxy)butan-2-amine was found to be crucial for optimizing the antiviral properties of the final compounds.

In addition to its applications in drug development, (2R)-1-(tert-butoxy)butan-2-amine has been investigated for its use in materials science. Researchers at the University of California, Berkeley, have explored its potential as a chiral dopant in polymer-based materials. The introduction of chiral dopants can significantly alter the physical properties of polymers, such as their optical activity and mechanical strength. This has implications for the development of advanced materials with tailored properties for various applications, including optical devices and sensors.

The synthesis of (2R)-1-(tert-butoxy)butan-2-amine typically involves several steps, including the formation of a tert-butoxide intermediate followed by nucleophilic substitution or addition reactions. The choice of synthetic route depends on factors such as yield, purity, and scalability. Recent advancements in green chemistry have led to more environmentally friendly methods for synthesizing this compound, reducing waste and energy consumption.

Safety considerations are an important aspect when handling (2R)-1-(tert-butoxy)butan-2-amine. While it is not classified as a hazardous substance under current regulations, proper handling procedures should be followed to ensure safety. This includes using appropriate personal protective equipment (PPE), such as gloves and safety goggles, and working in well-ventilated areas to minimize exposure to vapors.

In conclusion, (2R)-1-(tert-butoxy)butan-2-amine (CAS No. 2350791-36-3) is a versatile chiral amine with significant potential in pharmaceutical research, materials science, and other fields. Its unique stereochemical properties make it an important building block for synthesizing bioactive compounds and advanced materials. Ongoing research continues to uncover new applications and optimize synthetic methods for this compound, further highlighting its importance in modern chemistry.